Cas no 2172474-21-2 (3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidomethyl}pentanoic acid)

• Product Name: 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidomethyl}pentanoic acid
• CAS No: 2172474-21-2
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5985543
• PubChem ID: 165558958
• Update Time: 2025-10-31

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidomethyl}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidomethyl}pentanoic acid
• 2172474-21-2
• EN300-1523801
• 3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(propan-2-yl)butanamido]methyl}pentanoic acid

• Inchi： 1S/C28H36N2O5/c1-5-19(14-25(31)32)15-29-27(33)26(17(2)3)18(4)30-28(34)35-16-24-22-12-8-6-10-20(22)21-11-7-9-13-23(21)24/h6-13,17-19,24,26H,5,14-16H2,1-4H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： XGRIEBMBOBIQFA-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(C(NCC(CC(=O)O)CC)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidomethyl}pentanoic acid

Compound CAS No 2172474-21-2: 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidomethyl}pentanoic acid

The compound with CAS No 2172474-21-2, known as 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidomethyl}pentanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of biomedical research and pharmaceutical development. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a propan-2-yl substituent, and a pentanoic acid moiety. These structural features contribute to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of Fmoc groups in peptide synthesis and drug delivery systems. The Fmoc group, derived from fluorene, is widely used as a protecting group in solid-phase peptide synthesis due to its stability and ease of removal under mild conditions. In the context of this compound, the presence of the Fmoc group suggests its potential role in controlled drug release mechanisms. Researchers have explored the use of Fmoc-containing molecules in creating biocompatible polymers and nanoparticles for targeted drug delivery, which could significantly enhance therapeutic efficacy while minimizing side effects.

The propan-2-yl substituent in this compound adds another layer of complexity to its structure. Propan-2-yl groups are commonly found in various pharmaceutical agents due to their ability to influence the molecule's solubility, stability, and bioavailability. In this case, the propan-2-yl group may play a critical role in modulating the compound's interaction with biological systems. Recent advancements in computational chemistry have enabled researchers to predict how such substituents affect molecular dynamics, providing valuable insights into the design of more effective drugs.

The pentanoic acid moiety at the core of this compound contributes to its acidic properties, which are essential for its potential role in biochemical reactions. Pentanoic acid derivatives are known for their involvement in various metabolic pathways and have been investigated for their potential as precursors in the synthesis of bioactive compounds. The integration of this moiety with the Fmoc and propan-2-yl groups creates a unique chemical entity that could serve as a building block for more complex molecules with tailored functionalities.

Recent research has also focused on the synthesis and characterization of this compound. Scientists have developed novel synthetic routes that allow for precise control over the molecule's structure, ensuring high purity and consistency. These methods often involve multi-step reactions that incorporate advanced techniques such as molecular modeling and catalytic asymmetric synthesis. Such advancements not only enhance the compound's scalability but also pave the way for its application in large-scale manufacturing processes.

In terms of applications, this compound holds promise in several areas. Its structural features make it an ideal candidate for use in biodegradable polymers, which are increasingly sought after in sustainable materials science. Additionally, its potential as a precursor for bioactive agents positions it as a valuable tool in drug discovery efforts targeting various diseases, including cancer and inflammatory disorders.

The integration of cutting-edge research methodologies with traditional chemical synthesis techniques has significantly advanced our understanding of this compound's properties and potential uses. As researchers continue to explore its capabilities, it is likely that new applications will emerge, further solidifying its role in modern chemistry and materials science.